Cas no 1805285-91-9 (Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805285-91-9
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 4848714
• Update Time: 2025-07-02

Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H8F5NO2/c1-2-18-9(17)7-5(10(13,14)15)3-4-6(16-7)8(11)12/h3-4,8H,2H2,1H3
• InChI Key： XKNCMFHBBBGJSP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)F)N=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805285-91-9)

Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805285-91-9) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring a pyridine-2-carboxylate backbone, allows for versatile applications in the development of novel bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate has surged due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly relevant in the design of next-generation crop protection agents and pharmaceuticals. Researchers are increasingly exploring its potential as a key building block in the synthesis of heterocyclic compounds, which are pivotal in addressing challenges such as pesticide resistance and drug discovery.

The synthesis of Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate involves multi-step reactions, often starting from commercially available pyridine precursors. Advanced techniques like nucleophilic fluorination and catalytic cross-coupling are employed to introduce the difluoromethyl and trifluoromethyl groups, respectively. The ethyl ester moiety further enhances the compound's solubility and reactivity, making it a preferred choice for further derivatization. This synthetic flexibility aligns with the growing trend of green chemistry, where efficiency and environmental sustainability are prioritized.

From an industrial perspective, CAS No. 1805285-91-9 is recognized for its role in the production of high-value specialty chemicals. Its application extends to the development of advanced materials and electronic chemicals, where fluorinated compounds are prized for their thermal stability and dielectric properties. As the global market for fluorinated intermediates expands, this compound is poised to play a critical role in meeting the demands of sectors such as agrochemicals, pharmaceuticals, and material science.

In the context of user-searched topics, questions like "What are the applications of fluorinated pyridines?" or "How is Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate synthesized?" highlight the compound's relevance. Additionally, trends in AI-driven drug discovery and sustainable agrochemicals have further amplified interest in this molecule. Its compatibility with computational chemistry tools enables researchers to predict its behavior and optimize its performance in target applications.

Safety and regulatory compliance are also critical considerations for CAS No. 1805285-91-9. While the compound is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Manufacturers and researchers must adhere to guidelines for chemical storage and waste disposal, particularly given the environmental persistence of fluorinated compounds. This aligns with broader industry efforts to minimize the ecological footprint of chemical production.

In summary, Ethyl 6-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805285-91-9) represents a cutting-edge fluorinated intermediate with diverse applications. Its unique structural features, combined with growing industrial and academic interest, position it as a cornerstone in the development of innovative solutions for modern challenges. As research continues to uncover new possibilities, this compound is set to remain at the forefront of chemical innovation and scientific advancement.